Tilitriandrin
Tilitriandrin
Tilitriandrin is a natural product found in Tiliacora triandra and Tiliacora with data available.
Brand Name:
Vulcanchem
CAS No.:
120139-68-6
VCID:
VC20869903
InChI:
InChI=1S/C36H38N2O6/c1-38-12-10-23-18-33(43-4)35(40)36-34(23)28(38)16-21-6-8-30(41-2)26(14-21)25-13-20(5-7-29(25)39)15-27-24-19-32(44-36)31(42-3)17-22(24)9-11-37-27/h5-8,13-14,17-19,27-28,37,39-40H,9-12,15-16H2,1-4H3
SMILES:
CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)C5=C(C=CC(=C5)CC6C7=CC(=C(C=C7CCN6)OC)O3)O)O)OC
Molecular Formula:
C36H38N2O6
Molecular Weight:
594.7 g/mol
Tilitriandrin
CAS No.: 120139-68-6
Cat. No.: VC20869903
Molecular Formula: C36H38N2O6
Molecular Weight: 594.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tilitriandrin is a natural product found in Tiliacora triandra and Tiliacora with data available. |
|---|---|
| CAS No. | 120139-68-6 |
| Molecular Formula | C36H38N2O6 |
| Molecular Weight | 594.7 g/mol |
| IUPAC Name | 9,20,25-trimethoxy-15-methyl-23-oxa-15,30-diazaheptacyclo[22.6.2.13,7.18,12.114,18.027,31.022,33]pentatriaconta-3(35),4,6,8,10,12(34),18,20,22(33),24,26,31-dodecaene-6,21-diol |
| Standard InChI | InChI=1S/C36H38N2O6/c1-38-12-10-23-18-33(43-4)35(40)36-34(23)28(38)16-21-6-8-30(41-2)26(14-21)25-13-20(5-7-29(25)39)15-27-24-19-32(44-36)31(42-3)17-22(24)9-11-37-27/h5-8,13-14,17-19,27-28,37,39-40H,9-12,15-16H2,1-4H3 |
| Standard InChI Key | IXKWJOUSNXVCKD-UHFFFAOYSA-N |
| SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)C5=C(C=CC(=C5)CC6C7=CC(=C(C=C7CCN6)OC)O3)O)O)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)C5=C(C=CC(=C5)CC6C7=CC(=C(C=C7CCN6)OC)O3)O)O)OC |
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